5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide

• IUPAC Name: 5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H15ClN2O5/c1-11-13(4-3-5-14(11)20)16-8-9-17(27-16)19(23)21-15-7-6-12(22(24)25)10-18(15)26-2/h3-10H,1-2H3,(H,21,23)
• InChI Key: QMKZQMIZTGWYEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC=C(O2)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C19H15ClN2O5
• Molecular Weight: 386.8 g/mol

Description

5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as TAK-915 and has been shown to have a range of biochemical and physiological effects that make it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of 5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide involves its binding to the orexin-2 receptor. This binding inhibits the activity of this receptor, which leads to a decrease in the release of orexin, a neuropeptide that is involved in the regulation of sleep and wakefulness.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide have been studied in both in vitro and in vivo models. In vitro studies have shown that this compound is a potent and selective antagonist of the orexin-2 receptor. In vivo studies have shown that this compound can increase sleep time and improve sleep quality.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide in lab experiments is its potency and selectivity as an orexin-2 receptor antagonist. This makes it a useful tool for studying the role of this receptor in the regulation of sleep and wakefulness. One limitation of using this compound is that it may have off-target effects on other receptors or signaling pathways.

Future Directions

There are several future directions for the study of 5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide. One area of interest is the potential use of this compound as a therapeutic agent for sleep disorders. Another area of interest is the development of more potent and selective orexin-2 receptor antagonists. Additionally, further studies are needed to fully understand the physiological and biochemical effects of this compound.

Synthesis Methods

The synthesis of 5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide involves several steps. The starting materials are 3-chloro-2-methylphenol and 2-methoxy-4-nitrobenzaldehyde, which are reacted together in the presence of a base to form the corresponding Schiff base. This intermediate is then reacted with furfurylamine to form the final product.

Scientific Research Applications

5-(3-chloro-2-methylphenyl)-N-(2-methoxy-4-nitrophenyl)-2-furamide has been studied for its potential applications in scientific research. Specifically, this compound has been shown to be a potent and selective antagonist of the orexin-2 receptor, which is involved in the regulation of sleep and wakefulness.